N-(2-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-oxoethyl)benzamide

• IUPAC Name: N-[2-[3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-2-oxoethyl]benzamide
• InChI: InChI=1S/C23H23FN4O3/c24-19-11-5-4-10-18(19)22-26-20(31-27-22)13-16-7-6-12-28(15-16)21(29)14-25-23(30)17-8-2-1-3-9-17/h1-5,8-11,16H,6-7,12-15H2,(H,25,30)
• InChI Key: SJPXSMOYJZOTLB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CNC(=O)C2=CC=CC=C2)CC3=NC(=NO3)C4=CC=CC=C4F
• Molecular Formula: C23H23FN4O3
• Molecular Weight: 422.5 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a 1,2,4-oxadiazole ring, which is a heterocyclic compound. It also has a piperidine ring, which is a common feature in many pharmaceuticals. The presence of the fluorophenyl group suggests that it might have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the 1,2,4-oxadiazole ring and the coupling of the different parts of the molecule. Without specific information, it’s hard to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would include a benzamide group, a 1,2,4-oxadiazole ring, and a piperidine ring. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its exact structure and the conditions under which it is stored or used. The presence of the amide group suggests that it could participate in reactions typical of amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. These could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Scientific Research Applications

Boron Neutron Capture Therapy (BNCT)

• Application : N-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methyl-butanamide could potentially serve as a boron delivery agent for BNCT. .

Carbon-Carbon Coupling Reactions

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Fluorine-Containing Drugs

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Local Anesthetics and Cancer Treatment

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Polymorphism and Crystallography

• Application : The single crystal structure of this compound has been determined by X-ray diffraction, providing insights into its conformation and intermolecular interactions. .

Density Functional Theory (DFT) Calculations

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Safety And Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could include further studies to determine its physical and chemical properties, investigations into its potential uses, and development of methods for its synthesis.